N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(3,5-dimethylisoxazol-4-yl)propanamide
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Description
N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(3,5-dimethylisoxazol-4-yl)propanamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Scientific Research Applications
Cyclization Reactions and Synthesis of Novel Compounds
Cyanamides, including those with pyrimidinyl groups, have been utilized in cyclization reactions with anthranilates and other compounds to yield novel derivatives with potential biological activities (Shikhaliev et al., 2008). This synthetic approach is foundational for generating diverse heterocyclic frameworks that are prevalent in many biologically active molecules.
Anticancer and Anti-inflammatory Agents
A study focused on the synthesis and biological evaluation of pyrazolopyrimidines derivatives revealed their potential as anticancer and anti-5-lipoxygenase agents, highlighting the versatility of pyrimidine derivatives in medicinal chemistry (Rahmouni et al., 2016). These findings underscore the relevance of pyrimidine derivatives in developing new therapeutic agents.
Antimicrobial Activity
Research on novel heterocyclic compounds containing a sulfonamido moiety has shown promising antibacterial activities, indicating the potential of pyrimidine derivatives in antimicrobial drug development (Azab et al., 2013). The synthesis of these compounds involves innovative approaches to incorporate the sulfonamido group, which is known for its biological relevance.
Herbicidal and Insecticidal Activities
Pyrimidine derivatives have also been synthesized and evaluated for their herbicidal and insecticidal potentials. A study demonstrated that certain pyrimidine and thiadiazole ring-containing compounds exhibit moderate to good selective herbicidal activity (Liu & Shi, 2014). This application highlights the agricultural significance of pyrimidine derivatives.
Neurokinin-1 Receptor Antagonists
The development of orally active, water-soluble neurokinin-1 receptor antagonists showcases the therapeutic potential of pyrimidine derivatives in treating conditions like emesis and depression (Harrison et al., 2001). The structural versatility of pyrimidine allows for the creation of compounds with significant solubility and bioactivity.
Properties
IUPAC Name |
N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3/c1-11-14(12(2)24-20-11)5-6-16(22)18-7-8-21-10-19-15(9-17(21)23)13-3-4-13/h9-10,13H,3-8H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYNAMSNXFCSVLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)NCCN2C=NC(=CC2=O)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.